Cas no 890098-24-5 ((2-fluorophenyl)-(3-iodophenyl)methanone)

• Product Name: (2-fluorophenyl)-(3-iodophenyl)methanone
• CAS No: 890098-24-5
• MF: C₁₃H₈FIO
• MW: 326.104899406433
• CID: 1937096
• PubChem ID: 24722822
• Update Time: 2025-11-02

(2-fluorophenyl)-(3-iodophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-fluorophenyl)-(3-iodophenyl)methanone
• 2-FLUORO-3'-IODOBENZOPHENONE
• CTK5G2216
• AG-H-60349
• KB-170429
• 890098-24-5
• AKOS016018346
• DTXSID20641515
• (2-Fluorophenyl)(3-iodophenyl)methanone
• MFCD02260395

• MDL： MFCD02260395
• Inchi： 1S/C13H8FIO/c14-12-7-2-1-6-11(12)13(16)9-4-3-5-10(15)8-9/h1-8H
• InChI Key： JZIUDYYZJUORNI-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(C1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 325.96000
• Monoisotopic Mass: 325.96039Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.682
• Boiling Point: 400.8°C at 760 mmHg
• Flash Point: 196.2°C
• Refractive Index: 1.629
• PSA: 17.07000
• LogP: 3.66130

Additional information on (2-fluorophenyl)-(3-iodophenyl)methanone

Comprehensive Analysis of (2-fluorophenyl)-(3-iodophenyl)methanone (CAS No. 890098-24-5): Properties, Applications, and Research Insights

The compound (2-fluorophenyl)-(3-iodophenyl)methanone (CAS No. 890098-24-5) is a fluorinated and iodinated aromatic ketone that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the 2-fluorophenyl and 3-iodophenyl moieties, make it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and PET (positron emission tomography) imaging agents due to the presence of the iodine atom, which allows for radiolabeling.

In recent years, the demand for fluorinated compounds and iodinated aromatic ketones has surged, driven by their applications in medicinal chemistry. The (2-fluorophenyl)-(3-iodophenyl)methanone scaffold is particularly valuable for designing molecules with enhanced bioavailability and metabolic stability. A growing trend in organic synthesis is the use of such compounds to create targeted therapeutics, aligning with the broader industry focus on precision medicine. This compound's CAS No. 890098-24-5 is frequently searched in academic databases and chemical vendor platforms, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, (2-fluorophenyl)-(3-iodophenyl)methanone offers a robust platform for further functionalization. The fluorine and iodine substituents provide distinct electronic and steric effects, enabling selective cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig animations. These reactions are pivotal for constructing biaryl systems, which are prevalent in agrochemicals and pharmaceuticals. Notably, the compound's methanone group can serve as a carbonyl precursor for reductive amination or Grignard reactions, expanding its utility in multi-step syntheses.

Environmental and regulatory considerations are also shaping the discourse around CAS No. 890098-24-5. With increasing emphasis on green chemistry, researchers are investigating solvent-free or catalytic methods to derivatize this compound, minimizing waste and energy consumption. Additionally, its stability under physiological conditions makes it a candidate for prodrug development, a hot topic in drug delivery optimization. These aspects resonate with search trends highlighting sustainable synthesis and drug formulation strategies.

In material science, the (2-fluorophenyl)-(3-iodophenyl)methanone structure has been explored for its potential in organic electronics. The iodine atom's heavy-atom effect can enhance intersystem crossing, making it useful in phosphorescent materials for OLEDs (organic light-emitting diodes). This aligns with the surge in searches for advanced materials and optoelectronic applications, particularly in renewable energy technologies. Its crystalline properties are also under scrutiny for designing nonlinear optical (NLO) materials, which are critical for photonic devices.

To conclude, (2-fluorophenyl)-(3-iodophenyl)methanone (CAS No. 890098-24-5) exemplifies the intersection of medicinal chemistry, synthetic methodology, and materials innovation. Its adaptability across disciplines ensures its continued prominence in scientific literature and industrial applications. As search queries evolve to include terms like high-value intermediates and multifunctional scaffolds, this compound remains a focal point for researchers aiming to address contemporary challenges in science and technology.